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hydroxyethoxy)-[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Propanone, 1-(2-
Compound Name:
hydroxyethoxy)-

Cat. No.: B13828123

Get Quote

Executive Summary & Chemical Identity

Objective: Provide an authoritative, legally compliant disposal strategy for 2-Propanone, 1-(2-
hydroxyethoxy)- (also known as 1-(2-hydroxyethoxy)acetone). Scope: This guide covers
hazard identification, waste segregation, packaging, and regulatory classification for research
and industrial settings.

Chemical Profile:

¢ Chemical Name: 2-Propanone, 1-(2-hydroxyethoxy)-
e Molecular Formula:

e Functional Classification: Glycol Ether / Ketone

o Structural Logic: The molecule contains a ketone group (flammability hazard) and an ether
linkage terminating in a hydroxyl group (polarity/solubility).

¢ Disposal Class: Non-Halogenated Organic Solvent (Ignitable).
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Hazard Identification & Waste Classification

Effective disposal begins with accurate characterization.[1] Due to the ether and ketone
functionalities, this substance must be treated as a Flammable/Combustible Liquid and a
potential Peroxide Former upon prolonged storage.

e e Critical Disposal
Hazard Category Classification L
Implication

Must be stored away from

oxidizers. Flash point is likely
Flammability Ignitable Waste (D001) between 60°C-93°C

(Combustible), but treat as

Flammable for safety margins.

Contains a

ether linkage. While less
Reactivity Peroxide Suspect aggressive than diethyl ether,
check for peroxides if stored

>12 months before disposal.

PPE (Nitrile/Butyl gloves) is
Health Irritant (Skin/Eye) mandatory during waste

transfer.

DO NOT pour down the drain.

High biological oxygen
Solubility Water Soluble J J -yg

demand (BOD) violates sewer

discharge permits.

Pre-Disposal Handling & Segregation

Core Directive: Never mix this chemical with incompatible waste streams. Violent reactions
may occur.[2][3]

Incompatibility Matrix
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« Oxidizers: Nitric acid, Perchloric acid, Hydrogen Peroxide. (Risk: Explosion/Fire).[2][3][4][5]
[E1[71[8]

¢ Strong Bases: Sodium Hydroxide. (Risk: Exothermic condensation/polymerization).

Waste Segregation Workflow

The following decision tree illustrates the logic for segregating this specific chemical from other
lab wastes.

Waste: 2-Propanone, 1-(2-hydroxyethoxy)-

Is it mixed with other chemicals?

Yes

Does mixture contain Halogens?
(Chloroform, DCM, etc.)

Yes 0 0 (Pure)

Stream B: Halogenated

> 047?
Solvent Waste Is water content > 10%7

Yes No

Stream C: Aqueous Stream A: Non-Halogenated

Organic Waste Organic Solvents (Preferred)

Click to download full resolution via product page

Figure 1: Waste segregation logic. This chemical should ideally be directed to Stream A (Non-
Halogenated Solvents) for fuel blending/incineration.
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Step-by-Step Disposal Procedures
Scenario A: Small-Scale Laboratory Disposal (Benchtop)

Context: Disposal of reaction byproducts or expired reagents (< 5 Liters).

Preparation:

o Don PPE: Safety glasses, lab coat, and Butyl Rubber or Nitrile gloves (Acetone derivatives
can degrade latex).

o Verify the waste container is compatible (HDPE plastic or Amber Glass).

Peroxide Testing:

o If the container is old (>1 year) or crystals are visible around the cap, STOP. Do not open.
Contact EHS immediately.

o If liquid is clear, test with a peroxide test strip. If < 10 ppm, proceed.

Transfer:

o Pour slowly into the "Non-Halogenated Solvent Waste" carboy.

o Use a funnel to prevent spills.

Labeling:
o Tag the container with the full chemical name: 2-Propanone, 1-(2-hydroxyethoxy)-.
o Check "Flammable" and "Irritant” on the hazardous waste tag.

o Do not use abbreviations like "Ether Ketone".

Scenario B: Large-Scale/lIndustrial Disposal

Context: Drum-level waste for pickup by a licensed contractor.

» Bulking:
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o Combine with compatible non-halogenated solvents (e.g., Acetone, Ethanol, Methanol).

o Ensure the drum is grounded/bonded during transfer to prevent static discharge ignition.[3]

e Regulatory Coding (RCRA):

o Assign EPA Waste Code D001 (Ignitable).

o If the mixture contains other regulated solvents (e.g., Methanol), add FO03.
» Final Disposal Method:

o The preferred method is Fuel Blending (High BTU recovery) or Incineration at a permitted
TSDF (Treatment, Storage, and Disposal Facility).

Emergency Response: Spills

Immediate Action: If a spill occurs during disposal, follow this containment workflow.

<500 mL Absorb with Vermiculite/ n | Place in Sealed Bag
(In Fume Hood) Polypropylene Pads "] Label as HazWaste
Spill Detected Assess Volume & Location
> 500 mL Evacuate Area &
(Floor/Open Bench) Contact EHS/Fire Dept

Click to download full resolution via product page

Figure 2: Emergency spill response protocol. Evacuation is required for large spills due to
flammability and vapor inhalation risks.

Regulatory Compliance & References

US EPA (RCRA):

e DO0O01: Ignitable Characteristic (Flash point < 60°C).[8] Even if the pure substance has a
higher flash point, mixtures with acetone/solvents usually trigger this.
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+ Empty Containers: P-listed? No. U-listed? No. Triple rinse empty containers; rinsate must be
treated as hazardous waste. Defaced containers may be recycled or trashed depending on
local laws.

References:

« National Institutes of Health (PubChem).Compound Summary: Hydroxyacetone derivatives.
Retrieved from [Link]

¢ US EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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